Cas no 15953-73-8 (4-Chloro-3,5-dimethyl-1H-pyrazole)

• Product Name: 4-Chloro-3,5-dimethyl-1H-pyrazole
• CAS No: 15953-73-8
• MF: C₅H₇ClN₂
• MW: 130.575479745865
• MDL: MFCD00825711
• CID: 98622
• PubChem ID: 673688
• Update Time: 2025-10-30

4-Chloro-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3,5-dimethyl-1H-pyrazole
• 1H-Pyrazole,4-chloro-3,5-dimethyl-
• 3,5-dimethyl-4-chloropyrazole
• 4-Chlor-3,5-dimethyl-1H-pyrazol
• 4-chlor-3,5-dimethylpyrazole
• 4-chloro-3,5-dimethylpyrazole
• 4-chloromethyl-3,5-dimethylpyrazole
• BB_SC-8867
• SCHEMBL1197102
• JGTUBTJLRQIMAB-UHFFFAOYSA-N
• 1H-Pyrazole, 4-chloro-3,5-dimethyl-
• AB01315943-02
• AS-47804
• AKOS000275092
• N-PHTHALOYL-DL-GLUTAMICANHYDRIDE
• EU-0017922
• EN300-61156
• 15953-73-8
• F16198
• MFCD00825711
• DTXSID20350099
• CS-0153639
• NCGC00320866-01
• BB 0216491
• STK298872
• ALBB-000285
• Pyrazole, 4-chloro-3,5-dimethyl-

• MDL： MFCD00825711
• Inchi： 1S/C5H7ClN2/c1-3-5(6)4(2)8-7-3/h1-2H3,(H,7,8)
• InChI Key： JGTUBTJLRQIMAB-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NNC=1C

Computed Properties

• Exact Mass: 130.03000
• Monoisotopic Mass: 130.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.1900 (rough estimate)
• Melting Point: 117.5°C
• Boiling Point: 209.41°C (rough estimate)
• Flash Point: 115.9°C
• Refractive Index: 1.4877 (estimate)
• PSA: 28.68000
• LogP: 1.67990

4-Chloro-3,5-dimethyl-1H-pyrazole Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-Chloro-3,5-dimethyl-1H-pyrazole

Introduction to 4-Chloro-3,5-dimethyl-1H-pyrazole (CAS No. 15953-73-8)

4-Chloro-3,5-dimethyl-1H-pyrazole (CAS No. 15953-73-8) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazole class, which is known for its broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a chlorine substituent and methyl groups at the 3 and 5 positions enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structural features of 4-Chloro-3,5-dimethyl-1H-pyrazole contribute to its unique chemical properties. The pyrazole ring itself is a five-membered aromatic heterocycle containing two nitrogen atoms, which allows for various electronic and steric interactions with other molecular entities. The chlorine atom at the 4-position introduces electrophilic characteristics, facilitating nucleophilic substitution reactions, while the methyl groups at the 3 and 5 positions provide steric hindrance and influence the compound's solubility and metabolic stability.

In recent years, 4-Chloro-3,5-dimethyl-1H-pyrazole has been extensively studied for its potential applications in drug discovery. One of the most promising areas of research is its role as a precursor in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in constructing more complex scaffolds that exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases, including cancer and inflammatory disorders.

Recent advancements in medicinal chemistry have highlighted the importance of 4-Chloro-3,5-dimethyl-1H-pyrazole in developing novel therapeutic agents. Researchers have leveraged its reactivity to design derivatives with enhanced binding affinity and selectivity for target proteins. For example, modifications at the 3 and 5 positions have been shown to improve oral bioavailability and reduce off-target effects, making these compounds more suitable for clinical development.

The agrochemical industry has also recognized the significance of 4-Chloro-3,5-dimethyl-1H-pyrazole as a key intermediate in the synthesis of pesticides and herbicides. Its structural motifs are often incorporated into molecules that exhibit potent activity against plant pathogens and weeds. By optimizing the substitution pattern on the pyrazole ring, chemists have been able to develop compounds that offer improved efficacy while maintaining environmental safety.

From a synthetic chemistry perspective, 4-Chloro-3,5-dimethyl-1H-pyrazole serves as a versatile building block for constructing more complex heterocyclic systems. Its reactivity allows for diverse functionalization strategies, including cross-coupling reactions, cyclization processes, and metal-catalyzed transformations. These synthetic pathways have enabled the rapid assembly of novel molecules with tailored biological properties.

The pharmacokinetic profile of derivatives derived from 4-Chloro-3,5-dimethyl-1H-pyrazole has been a focus of recent research. Studies have investigated how structural modifications influence absorption, distribution, metabolism, and excretion (ADME) properties. For instance, introducing fluorine atoms or other electronegative substituents can enhance metabolic stability while maintaining biological activity. Such insights are crucial for optimizing drug candidates for clinical translation.

In conclusion,4-Chloro-3,5-dimethyl-1H-pyrazole (CAS No. 15953-73-8) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new synthetic strategies and biological functions,4-Chloro-3,5-dimethyl-1H-pyrazole will undoubtedly remain a cornerstone in drug discovery efforts.